![molecular formula C10H10N2S B119796 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline CAS No. 120546-67-0](/img/structure/B119796.png)
6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline
Description
Scientific Research Applications
Synthesis and Antitumor Evaluation
A study explored the synthesis of tetrahydrobenzo[4′,5′]thieno[3′,2′:5,6]pyrimido[1,2-b]isoquinoline derivatives, a structurally related compound to 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline, demonstrating antitumor activity against human tumor cell lines including HepG2 (liver) and MCF-7 (breast) (Mahmoud et al., 2018).
Reactions and Derivatives Synthesis
Another study focused on the synthesis of various heterocyclic compounds starting from 1-amino-5-morpholino-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carbonitrile, highlighting the chemical versatility of compounds similar to 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline (El-Dean et al., 2010).
Isoquinoline Derivatives in Organic Synthesis
In the field of organic synthesis, 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline analogs have been employed in the synthesis of ethylenedisulphide derivatives, showcasing the compound's utility in creating novel organic compounds (Singh & Malhotra, 1981).
Antimicrobial Studies
A study demonstrated the potential of isoquinoline derivatives in antimicrobial applications. Compounds incorporating the isoquinoline moiety, similar to 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline, were tested against various microbial strains, indicating their relevance in developing new antimicrobial agents (Mukhtar et al., 2022).
Development of Antistaphylococcal Agents
Isothiazoloquinolones, closely related to 6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline, were evaluated for their antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA), highlighting the compound's potential in combating drug-resistant bacterial strains (Wang et al., 2007).
properties
IUPAC Name |
6,7,8,9-tetrahydro-[1,3]thiazolo[4,5-h]isoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-2-9-10(13-6-12-9)8-5-11-4-3-7(1)8/h1-2,6,11H,3-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOJYQCQXDKHYPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CC3=C2SC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60562699 |
Source
|
| Record name | 6,7,8,9-Tetrahydro[1,3]thiazolo[4,5-h]isoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60562699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7,8,9-Tetrahydrothiazolo[4,5-h]isoquinoline | |
CAS RN |
120546-67-0 |
Source
|
| Record name | 6,7,8,9-Tetrahydro[1,3]thiazolo[4,5-h]isoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60562699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
